N-[2-(4-morpholinyl)-2-(4-pyridinyl)ethyl]-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide

• IUPAC Name: N-(2-morpholin-4-yl-2-pyridin-4-ylethyl)-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C20H25N3O2S/c24-20(19-13-16-3-1-2-4-18(16)26-19)22-14-17(15-5-7-21-8-6-15)23-9-11-25-12-10-23/h5-8,13,17H,1-4,9-12,14H2,(H,22,24)
• InChI Key: TWCJSBPLPUMKLL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C=C(S2)C(=O)NCC(C3=CC=NC=C3)N4CCOCC4
• Molecular Formula: C20H25N3O2S
• Molecular Weight: 371.5 g/mol

Description

Synthesis Analysis The synthesis of compounds related to N-[2-(4-morpholinyl)-2-(4-pyridinyl)ethyl]-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide involves complex reactions, including condensation and substitution reactions. A similar process was reported for the synthesis of pyrido[3,4-d]pyrimidines, indicating a methodology that might be applicable to the synthesis of our compound of interest, through condensation of specific esters with morpholine derivatives followed by further functionalization (Kuznetsov, Nam, & Chapyshev, 2007).

Molecular Structure Analysis The molecular structure of related compounds, such as ethyl 2-(pyridine-4-carboxamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, shows specific dihedral angles and intramolecular hydrogen bonding, which could provide insights into the structural characteristics of the target compound. These features are crucial for understanding the molecular geometry and potential interactions within biological systems (Mukhtar, Tahir, Khan, Ather, & Sajid, 2012).

Chemical Reactions and Properties Chemical reactions involving similar structures have been studied, including their reactivity towards nucleophiles and electrophiles, providing insights into potential chemical transformations and functionalization strategies for our target molecule. Such reactions are essential for modifying the molecule to study structure-activity relationships (Ghorab, Heiba, & El-gawish, 1995).

Physical Properties Analysis The physical properties, such as solubility, melting point, and crystalline structure, can be inferred from closely related compounds. For instance, analysis of the crystal structure of analogs provides insights into the solid-state properties, including molecular packing and hydrogen bonding patterns, which are important for understanding the compound's stability and solubility (Yoon, Ali, Choon, Arshad, & Razak, 2012).

Chemical Properties Analysis The chemical properties, such as reactivity, stability, and interaction with biological targets, can be partially deduced from structural analogs. Studies on similar molecules highlight the importance of functional groups and molecular geometry in determining the chemical behavior and potential biological activity of the compound (Kato, Morie, Harada, Yoshida, & Matsumoto, 1992).